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Compound of Interest

Compound Name: Sodium dibutyldithiocarbamate

Cat. No.: B085643 Get Quote

An In-depth Technical Guide to Sodium Dibutyldithiocarbamate (CAS 136-30-1)

Introduction
Sodium dibutyldithiocarbamate, identified by the CAS number 136-30-1, is an organosulfur

compound with significant applications across various industrial and research sectors.[1] It is

primarily recognized for its role as an ultra-fast vulcanization accelerator in the rubber industry,

enhancing the curing process of various natural and synthetic rubbers.[2] Additionally, its strong

metal-chelating properties make it valuable in analytical chemistry and environmental

remediation.[1] This document provides a comprehensive technical overview of its properties,

applications, experimental protocols, and biological interactions, tailored for researchers,

scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data
The fundamental properties of sodium dibutyldithiocarbamate are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b085643?utm_src=pdf-interest
https://www.benchchem.com/product/b085643?utm_src=pdf-body
https://www.benchchem.com/product/b085643?utm_src=pdf-body
https://cymitquimica.com/cas/136-30-1/
https://www.nbinno.com/other-additives/sodium-dibutyldithiocarbamate-cas-136-30-1-high-performance-rubber-accelerator-supplier-oa
https://cymitquimica.com/cas/136-30-1/
https://www.benchchem.com/product/b085643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 136-30-1 [3]

Molecular Formula C₉H₁₈NNaS₂ [4]

Molecular Weight 227.37 - 227.4 g/mol [1][4]

Appearance

White to light yellow solid; also

available as a powder, paste,

or aqueous solution.

[1][5]

Melting Point

50 °C (decomposes before

melting under some

conditions)

[6]

Density 1.09 - 1.14 g/cm³ [3][6]

Vapor Pressure 0.0144 mmHg at 25 °C [3][7]

Solubility

Soluble in water; slightly

soluble in benzene and

chloroform; highly soluble in

organic solvents like ethanol

and acetone.

[1][8]

pH
Approximately 9-11 (in a 1%

solution)

Safety and Handling
Sodium dibutyldithiocarbamate is classified as a hazardous substance and requires careful

handling.

GHS Hazard Classification
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Hazard Class Hazard Statement GHS Code Reference

Acute Toxicity (Oral) Harmful if swallowed H302 [3][4]

Acute Toxicity

(Dermal)

Toxic in contact with

skin
H311 [3][4]

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage

H314 [4]

Skin Sensitization
May cause an allergic

skin reaction
H317 [3][4]

Aquatic Hazard

(Acute)

Very toxic to aquatic

life
H400 [3]

Handling and Storage
Handling: Handle in a well-ventilated area.[3] Wear suitable protective clothing, including

chemical-impermeable gloves and eye/face protection.[3] Avoid contact with skin and eyes,

and prevent the formation of dust and aerosols.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep

away from heat, strong oxidizers, and direct sunlight.[9] The typical shelf life is 12 months

under recommended conditions.

Spill Response: In case of a spill, absorb the material onto clay or vermiculite.[10] Collect

and place it in suitable, closed containers for disposal in accordance with local regulations.[3]

[10]

Core Applications
Rubber Vulcanization Accelerator
The primary industrial application of sodium dibutyldithiocarbamate is as an ultra-fast

accelerator for the sulfur vulcanization of rubber.[2]

Applicable Rubbers: It is effective for natural rubber, isoprene rubber, styrene-butadiene

rubber (SBR), nitrile rubber (NBR), and chloroprene rubber, especially in latex form.[2][8]
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Mechanism: It significantly increases the rate of vulcanization, enabling curing at room or

moderate temperatures.[2] This efficiency can lead to energy savings and faster processing

times.

Formulation: It can be used in combination with other accelerators like thiurams, thiazoles,

and guanidines to fine-tune the curing characteristics and final properties of the rubber

product.[2]

End Products: Due to its high solubility in water, it is particularly suitable for latex products

such as gloves, balloons, medical items, and dipped goods.[2]

Metal Chelating Agent
Sodium dibutyldithiocarbamate is a potent bidentate chelating agent, forming stable

complexes with various metal ions.[1][11]

Mechanism: The two sulfur atoms in the dithiocarbamate group donate lone pairs of

electrons to a metal ion, forming a stable chelate ring.[11] This property is characteristic of

dithiocarbamates, which are classified as soft ligands and readily bind to transition metals.

[12]

Applications: This chelating ability is utilized in analytical chemistry for the detection and

separation of metals, in environmental remediation for the removal of heavy metals, and as a

flotation agent in the mining industry.[1]

Experimental Protocols
Synthesis of Sodium Dibutyldithiocarbamate
This protocol is based on the reaction of a secondary amine with carbon disulfide in the

presence of a base.[13][14]

Materials:

Dibutylamine

Carbon disulfide (CS₂)
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Sodium hydroxide (NaOH)

Methanol

Ice water bath

Two-necked flask with a magnetic stirrer

Procedure:

Prepare a solution of 100 mmol of sodium hydroxide (4.0 g) in 175 mL of pure methanol in a

250 mL two-necked flask.

To the stirred solution, add 100 mmol of dibutylamine (12.9 g) dropwise at room temperature.

Cool the reaction mixture in an ice water bath.

Slowly add 100 mmol of carbon disulfide (7.6 g) dropwise to the stirred mixture. Maintain the

temperature below 20 °C.

After the addition of CS₂ is complete, continue stirring the mixture for an additional hour at

room temperature.

If the product does not crystallize directly, pour the reaction mixture into ice water to

precipitate the solid compound.

Extract the solid product, wash it with 50% ethanol until colorless, and then recrystallize from

ethanol to obtain pure sodium dibutyldithiocarbamate.[13]

Analytical Method: Determination in Wastewater
This protocol describes a gas chromatographic method for detecting dithiocarbamates at low

concentrations.[4]

Materials:

Wastewater sample

Ethanol
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1-Iodopropane (for esterification)

Freeze-dryer

Gas Chromatograph (GC) with a suitable detector

Procedure:

Sample Preparation: Freeze-dry the industrial wastewater sample to concentrate the analyte.

Extraction: Extract the dried residue with ethanol to dissolve the sodium
dibutyldithiocarbamate.

Esterification: Esterify the extracted dithiocarbamate by reacting it with 1-iodopropane. This

derivatization step makes the compound more volatile and suitable for GC analysis.

GC Analysis: Inject the esterified sample into the gas chromatograph. The N,N-dialkyl

dithiocarbamate derivative can be detected at the nanogram level.

Quantification: Use an appropriate internal standard and calibration curve to quantify the

concentration of the original dithiocarbamate in the wastewater sample.[4]

Biological Activity and Signaling Pathways
While primarily an industrial chemical, dithiocarbamates, including the dibutyl derivative, exhibit

notable biological activities. Their effects are often linked to their ability to chelate metal ions,

which are essential cofactors for many enzymes.

Enzyme Inhibition: Dithiocarbamates are known to inhibit metalloenzymes. For instance,

diethyldithiocarbamate, a related compound, inhibits superoxide dismutase (SOD) by

chelating its copper cofactor and can interfere with the metabolism of certain compounds by

inhibiting metalloproteinases.[15][16]

Anticancer Research: The metal-chelating properties of dithiocarbamates are being explored

in cancer therapy. The inhibition of metalloproteinases can prevent the degradation of the

extracellular matrix, a key step in cancer metastasis.[15] Copper complexes of

dithiocarbamates, in particular, have shown potent cytotoxic effects against various cancer

cell lines.[17]
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Signaling Pathway Modulation: One study identified that sodium dimethyldithiocarbamate, a

related compound, inhibited the TGFβ/SMAD signaling pathway.[18] While sodium
dibutyldithiocarbamate was found to be inactive in that specific assay, dithiocarbamates as

a class have been shown to interfere with multiple signaling pathways, including NF-κB and

MAPK, which are critical in inflammation and cell survival.[19][20] The effects are often

dependent on the specific alkyl groups attached.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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